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Compound Name:
PYRIDINE,2-[(1-

METHYLETHENYL)OXY]-(9CI)

CAS No.: 111399-94-1

Cat. No.: B045321

Get Quote

An In-Depth Technical Guide to the Reactivity Profile of Pyridine-Based Vinyl Ethers

Foreword: A Molecule of Dichotomous Reactivity
Pyridine-based vinyl ethers represent a fascinating class of monomers and synthetic

intermediates. They uniquely combine the electron-rich nature of a vinyl ether with the electron-

deficient, basic, and coordinative properties of a pyridine ring.[1][2] This juxtaposition of

electronic characteristics imparts a rich and often dichotomous reactivity profile, making them

valuable substrates in fields ranging from polymer science to medicinal chemistry. This guide

provides a comprehensive exploration of their synthesis, electronic structure, and behavior in

key chemical transformations. We will delve into the mechanistic underpinnings of their

reactivity, offering field-proven insights and detailed protocols to empower researchers in their

practical application.

Guide Structure & Logic
This guide is structured to provide a foundational understanding before exploring complex

reactions. We begin with the electronic and stereochemical properties that govern reactivity,

followed by key synthetic routes. The core of the document is a detailed analysis of their
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behavior in hydrolysis, cycloaddition, and polymerization reactions, concluding with practical

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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